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Compound of Interest

Compound Name: Sildenafil Nitrate

CAS No.: 252951-59-0

Cat. No.: B15723872

Get Quote

This guide provides a comprehensive meta-analysis of clinical trials on sildenafil for the

treatment of erectile dysfunction (ED). It is intended for researchers, scientists, and drug

development professionals, offering an objective comparison of sildenafil's performance with

supporting experimental data.

Mechanism of Action: The Nitric Oxide/cGMP
Pathway
Sildenafil is a potent and selective inhibitor of cyclic guanosine monophosphate (cGMP)-

specific phosphodiesterase type 5 (PDE5).[1][2] Sexual stimulation leads to the release of nitric

oxide (NO) in the corpus cavernosum of the penis. NO activates the enzyme guanylate

cyclase, which increases levels of cGMP. This increase in cGMP leads to smooth muscle

relaxation in the corpus cavernosum, allowing for increased blood flow and resulting in an

erection.[1] Sildenafil enhances the effect of NO by inhibiting PDE5, the enzyme responsible for

the degradation of cGMP.[1][2]
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Caption: Sildenafil's mechanism of action in the nitric oxide/cGMP pathway.

Efficacy of Sildenafil in Clinical Trials
Meta-analyses of numerous randomized controlled trials have consistently demonstrated the

efficacy of sildenafil in treating erectile dysfunction of various etiologies.[3][4][5]

Key Efficacy Endpoints:
A meta-analysis of 16 trials showed that men were 3.57 times more likely to have improved

erections with sildenafil compared to placebo.[3] Another meta-analysis of 27 trials involving

6,659 men found that 57% of sexual intercourse attempts were successful with sildenafil,

compared to 21% with placebo.[4][6] Furthermore, 83% of men treated with sildenafil

experienced at least one successful intercourse attempt, versus 45% of those on placebo.[4]
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Efficacy
Outcome

Sildenafil Placebo
Relative
Benefit/Odds
Ratio

Citations

Improved

Erections (Global

Efficacy)

- -
3.57 (95% CI =

2.93-4.43)
[3]

Successful

Intercourse

Attempts

57% 21%
WMD: 33.7 (95%

CI = 29.2-38.2)
[4][6]

At Least One

Successful

Intercourse

83% 45%
RB: 1.8 (95% CI

= 1.7-1.9)
[4]

Improved

Erections (Global

Question)

74% 16% - [6]

Successful

Intercourse

Attempts (per

month)

5.9 1.5 - [6][7]

WMD: Weighted Mean Difference; RB: Relative Benefit; CI: Confidence Interval

Safety and Tolerability Profile
Sildenafil is generally well-tolerated, with most adverse events being mild to moderate in

nature.[4][6]

Common Adverse Events:
The most frequently reported side effects in clinical trials include headache, flushing,

dyspepsia, and visual disturbances.[4]
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Adverse Event Sildenafil Incidence Placebo Incidence Citations

Headache 11% - 25% - [4][8]

Flushing 12% - 14% - [4][8]

Dyspepsia 5% - 12% - [4][8]

Visual Disturbances 3% - [4]

Nasal Congestion - - [9]

Discontinuation due to adverse events is infrequent.[6] Sildenafil is contraindicated in patients

taking nitrates or nitric oxide donors due to the risk of significant hypotension.[3][10]

Comparison with Other PDE5 Inhibitors
Several meta-analyses have compared the efficacy and safety of sildenafil with other PDE5

inhibitors, such as tadalafil and vardenafil. While all PDE5 inhibitors are more effective than

placebo, some studies suggest minor differences in their profiles.[9][11][12] One network meta-

analysis indicated that tadalafil and vardenafil might be the most effective agents among the

class.[9] However, the overall safety profiles of different PDE5 inhibitors are largely similar.[9]

Experimental Protocols in Sildenafil Clinical Trials
The methodologies of clinical trials for sildenafil in erectile dysfunction have been well-

established and are largely consistent across studies.

Typical Clinical Trial Workflow:
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Caption: A generalized workflow for a typical sildenafil clinical trial.

Key Methodological Components:
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Study Design: Most pivotal trials were randomized, double-blind, placebo-controlled studies.

[3][5] Many included a flexible-dose design where the dose of sildenafil (commonly 25 mg,

50 mg, or 100 mg) could be adjusted based on efficacy and tolerability.[6][13] The treatment

duration was typically 12 to 24 weeks.[3]

Inclusion and Exclusion Criteria:

Inclusion: Generally, participants were men with a documented history of erectile

dysfunction for at least 3 to 6 months and in a stable sexual relationship.[8]

Exclusion: Common exclusion criteria included recent (within 6 months) serious

cardiovascular events (myocardial infarction, stroke), uncontrolled hypertension, and

concurrent use of nitrates.[3][10]

Efficacy Assessment:

International Index of Erectile Function (IIEF): A validated, 15-question self-administered

questionnaire assessing five domains of male sexual function: erectile function, orgasmic

function, sexual desire, intercourse satisfaction, and overall satisfaction.[4][7][12][14]

Global Efficacy Question (GEQ): A single question asking patients if the treatment

improved their erections.[6][14]

Patient-Recorded Event Log: A diary where patients record details of their sexual activity,

including the success of intercourse attempts.[14][15]

Safety Assessment: Safety was monitored through the recording of adverse events,

laboratory tests, and vital sign measurements throughout the study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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